4,6-Dimethylpyridine-2,5-diamine

• CAS No.: 90008-31-4
• Molecular Formula: C7H11N3
• Molecular Weight: 137.18 g/mol
• IUPAC Name: 4,6-dimethylpyridine-2,5-diamine
• InChI: InChI=1S/C7H11N3/c1-4-3-6(8)10-5(2)7(4)9/h3H,9H2,1-2H3,(H2,8,10)
• InChI Key: KSTPAJWCZNRACC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1N)C)N

Description

4,6-Dimethylpyridine-2,5-diamine is a useful research compound. Its molecular formula is C7H11N3 and its molecular weight is 137.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7.5 parts of 4,6-dimethyl-5-(phenylazo)-2-pyridinamine and 200 parts of methanol was hydrogenated at normal pressure and at room temperature with 2 parts of palladium-on-charcoal catalyst 10%. After the calculated amount of hydrogen was taken up, the catalyst was filtered off and the filtrate was evaporated. The residue was purified by column chromatography over silica gel using a mixture of trichloromethane and methanol, saturated with ammonia (97:3 by volume) as eluent. The pure fractions were collected and the eluent was evaporated, yielding 3.3 parts (72.8%) of 4,6-dimethyl-2,5-pyridinediamine as a residue (int. 96).